Cas no 2094-75-9 (Butanal, 2,2-dimethyl-)

• Product Name: Butanal, 2,2-dimethyl-
• CAS No: 2094-75-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 283870
• PubChem ID: 137426
• Update Time: 2025-10-28

Butanal, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2,2-dimethyl-
• 2,2-DIMETHYLBUTANAL
• 2,2-dimethyl-butyraldehyde
• Butanal,2,2-dimethyl
• Dimethyl-aethyl-acetaldehyd
• methyl-tert-butylketon
• 2,2-dimethylbutyraldehyde
• MFCD00055628
• 2,2-Dimethylbutanal #
• SCHEMBL123788
• AKOS012322190
• 2094-75-9
• DTXSID90175110
• 2,2-Dimethylbutanal, AldrichCPR
• 2,2-dimethyl butyraldehyde
• EN300-91173

• Inchi： 1S/C6H12O/c1-4-6(2,3)5-7/h5H,4H2,1-3H3
• InChI Key： QYPLKDUOPJZROX-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8010
• Melting Point: -72.5°C (estimate)
• Boiling Point: 103°C
• Flash Point: 10 - 20 °C
• Refractive Index: 1.3980
• PSA: 17.07000
• LogP: 1.62150

Butanal, 2,2-dimethyl- Security Information

• Hazard Category Code： 11-22-41
• Safety Instruction： 16-26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on Butanal, 2,2-dimethyl-

Comprehensive Guide to Butanal, 2,2-dimethyl- (CAS No. 2094-75-9): Properties, Applications, and Market Insights

Butanal, 2,2-dimethyl- (CAS No. 2094-75-9) is a specialized organic compound belonging to the aldehyde family. Also known as 2,2-dimethylbutyraldehyde, this chemical is widely recognized for its unique structure and versatile applications in various industries. With the increasing demand for sustainable and high-performance chemicals, 2,2-dimethylbutanal has garnered attention for its role in flavorings, fragrances, and specialty chemical synthesis.

The molecular formula of Butanal, 2,2-dimethyl- is C6H12O, and it features a branched-chain structure that enhances its reactivity and stability. This compound is often utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and fine chemicals. Researchers and manufacturers are particularly interested in its potential for creating green chemistry solutions, aligning with the global push for environmentally friendly alternatives.

One of the most common questions users search for is: "What are the uses of 2,2-dimethylbutyraldehyde?" This compound is primarily employed in the synthesis of flavors and fragrances due to its pleasant, fruity odor. It serves as a key ingredient in creating artificial fruit essences and perfumes. Additionally, 2,2-dimethylbutanal is used in the production of plasticizers, resins, and coatings, where its chemical properties contribute to enhanced durability and performance.

Another trending topic in the chemical industry is the sustainable production of aldehydes. Butanal, 2,2-dimethyl- can be synthesized through catalytic processes that minimize waste and energy consumption. Companies are increasingly adopting these methods to meet regulatory standards and consumer demand for eco-friendly products. This aligns with the broader industry shift toward circular economy principles and reduced carbon footprints.

From a market perspective, the demand for 2,2-dimethylbutanal is expected to grow steadily, driven by its applications in the food, cosmetics, and specialty chemicals sectors. Analysts highlight its potential in emerging markets, where urbanization and rising disposable incomes are boosting the consumption of flavored products and personal care items. Investors and stakeholders are keenly monitoring developments in this niche segment.

Safety and handling are critical considerations when working with Butanal, 2,2-dimethyl-. While it is not classified as a hazardous material, proper storage in cool, well-ventilated areas is recommended to maintain its stability. Users often search for "2,2-dimethylbutyraldehyde safety data sheet" to ensure compliance with workplace regulations. Manufacturers provide detailed guidelines to mitigate risks associated with its use.

In conclusion, Butanal, 2,2-dimethyl- (CAS No. 2094-75-9) is a valuable chemical with diverse applications and growing market relevance. Its role in sustainable chemistry and consumer products makes it a compound of interest for researchers, manufacturers, and investors alike. As industries continue to innovate, 2,2-dimethylbutanal is poised to play a pivotal role in shaping the future of specialty chemicals.